1-(2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl)-3-(thiophen-2-yl)urea

• IUPAC Name: 1-(2-pyrazol-1-yl-2-thiophen-2-ylethyl)-3-thiophen-2-ylurea
• InChI: InChI=1S/C14H14N4OS2/c19-14(17-13-5-2-9-21-13)15-10-11(12-4-1-8-20-12)18-7-3-6-16-18/h1-9,11H,10H2,(H2,15,17,19)
• InChI Key: VBLZIKXTPYPXIM-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(N=C1)C(CNC(=O)NC2=CC=CS2)C3=CC=CS3
• Molecular Formula: C14H14N4OS2
• Molecular Weight: 318.4 g/mol

Description

1-(2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl)-3-(thiophen-2-yl)urea is a chemical compound that belongs to the class of urea derivatives. It has been the subject of extensive scientific research due to its potential therapeutic applications.

Scientific Research Applications

Synthesis and Characterization

• Abdelrazek et al. (2010) explored the synthesis of novel pyridine and naphthyridine derivatives involving reactions with furan- or thiophen-2-ylethylidene)malononitriles, leading to various heterocyclic compounds. This study provides insights into the synthetic pathways that might be relevant to similar urea compounds (Abdelrazek et al., 2010).

• Gomha et al. (2016) reported the synthesis and characterization of Bis-Pyrazolyl-Thiazoles incorporating the thiophene moiety, showing potent anti-tumor activities. These methodologies could be applicable to the synthesis and potential applications of similar urea derivatives (Gomha et al., 2016).

Chemical Properties and Applications

• Lloyd and Steed (2011) discussed the anion tuning of rheology, morphology, and gelation properties of a low molecular weight salt hydrogelator, highlighting the influence of anions on the physical properties of such compounds. This research may offer insights into the physicochemical properties and applications of similar urea-based compounds (Lloyd & Steed, 2011).

• Hamed et al. (2020) focused on the synthesis, characterization, and antimicrobial activity of novel chitosan Schiff bases based on heterocyclic moieties, including pyrazole derivatives. This study underscores the potential antimicrobial applications of heterocyclic urea compounds (Hamed et al., 2020).

Molecular Design and Biological Evaluation

• Getlik et al. (2012) presented the design, synthesis, and biological evaluation of N-pyrazole, N'-thiazole urea inhibitors targeting MAP kinase p38α. This research exemplifies the therapeutic potential of urea derivatives in drug design and pharmacological applications (Getlik et al., 2012).